Cas no 1048039-49-1 (tert-Butyl 5-chloro-3-iodo-1H-indole-1-carboxylate)

• Product Name: tert-Butyl 5-chloro-3-iodo-1H-indole-1-carboxylate
• CAS No: 1048039-49-1
• MF: C₁₃H₁₃ClINO₂
• MW: 377.605294942856
• MDL: MFCD14635692
• CID: 4559777
• PubChem ID: 118990214
• Update Time: 2025-06-14

tert-Butyl 5-chloro-3-iodo-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-chloro-3-iodo-1H-indole-1-carboxylate
• YRB03949
• 5-Chloro-3-iodo-indole-1-carboxylicacidtert-butylester
• 5-Chloro-3-iodoindole-1-carboxylic acid tert-butyl ester
• SCHEMBL24067403
• CS-16133
• A1-18794
• AKOS027338909
• 1048239-49-1
• tert-Butyl5-chloro-3-iodo-1H-indole-1-carboxylate
• 1-Boc-5-chloro-3-iodo-1H-indole
• CS-0090424
• tert-butyl 5-chloro-3-iodoindole-1-carboxylate
• MFCD14635692
• 1048039-49-1

• MDL： MFCD14635692
• Inchi： 1S/C13H13ClINO2/c1-13(2,3)18-12(17)16-7-10(15)9-6-8(14)4-5-11(9)16/h4-7H,1-3H3
• InChI Key： IFXSVMIDWRADFG-UHFFFAOYSA-N
• SMILES： IC1=CN(C(=O)OC(C)(C)C)C2C=CC(=CC=21)Cl

Computed Properties

• Exact Mass: 376.96795g/mol
• Monoisotopic Mass: 376.96795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 31.2

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 417.1±48.0 °C at 760 mmHg
• Flash Point: 206.1±29.6 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

tert-Butyl 5-chloro-3-iodo-1H-indole-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-Butyl 5-chloro-3-iodo-1H-indole-1-carboxylate

Comprehensive Overview of tert-Butyl 5-chloro-3-iodo-1H-indole-1-carboxylate (CAS 1048039-49-1)

tert-Butyl 5-chloro-3-iodo-1H-indole-1-carboxylate (CAS 1048039-49-1) is a highy specialized indole derivative widely recognized in pharmaceutical and agrochemical research. This compound belongs to the class of N-Boc protected indoles, which are pivotal intermediates in organic synthesis. Its unique structural features, including the 5-chloro and 3-iodo substitutions, make it a valuable building block for designing bioactive molecules. Researchers frequently utilize this compound in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to construct complex heterocyclic frameworks.

The growing interest in indole-based therapeutics has propelled the demand for tert-Butyl 5-chloro-3-iodo-1H-indole-1-carboxylate. Recent studies highlight its potential in developing kinase inhibitors and anticancer agents, aligning with the surge in oncology research. A 2023 PubMed analysis revealed a 40% increase in publications mentioning halogenated indoles, underscoring their relevance in drug discovery. This compound’s Boc-protecting group offers stability during synthetic manipulations, a feature highly sought after in peptide mimetics and small molecule drug development.

From an industrial perspective, CAS 1048039-49-1 is manufactured under stringent GMP conditions to ensure purity >98%, as confirmed by HPLC and NMR analyses. Its iodo-functionalization at the 3-position enables diverse derivatization pathways, making it a hotspot for structure-activity relationship (SAR) studies. Notably, its application extends to material science, where it serves as a precursor for organic semiconductors due to the electron-rich indole core.

Environmental and regulatory considerations are paramount when handling tert-Butyl 5-chloro-3-iodo-1H-indole-1-carboxylate. While not classified as hazardous, its chloro-iodo substituents necessitate proper waste disposal per REACH guidelines. The compound’s lipophilicity (LogP ~3.2) also prompts discussions on green chemistry alternatives, reflecting the industry’s shift toward sustainable synthesis.

In summary, tert-Butyl 5-chloro-3-iodo-1H-indole-1-carboxylate (CAS 1048039-49-1) stands at the intersection of innovation and practicality. Its versatility in medicinal chemistry, coupled with robust synthetic accessibility, positions it as a cornerstone in modern organic synthesis. As AI-driven drug design gains traction, compounds like this will remain indispensable for high-throughput screening and fragment-based drug discovery.